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Compound of Interest

Compound Name: TFEB activator 1

Cat. No.: B1680029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TFEB activator 1, with the chemical name (1E,4E)-1,5-Bis(2-Methoxyphenyl)penta-1,4-dien-3-

one, is a potent, cell-permeable activator of Transcription Factor EB (TFEB).[1] It functions as a

key regulator of the autophagy-lysosomal pathway.[2][3] Unlike many other autophagy

inducers, TFEB activator 1 operates through a direct binding mechanism to TFEB, promoting

its translocation from the cytoplasm to the nucleus in a manner independent of the mTOR

signaling pathway.[1][4][5] This unique mTOR-independent activation allows for the stimulation

of autophagy and lysosomal biogenesis without interfering with the central metabolic functions

regulated by mTOR.[1][4] These characteristics make TFEB activator 1 a valuable tool for

research in neurodegenerative diseases, lysosomal storage disorders, and other conditions

associated with dysfunctional autophagy.[4][5][6][7][8]

Chemical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1680029?utm_src=pdf-interest
https://www.benchchem.com/product/b1680029?utm_src=pdf-body
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-behind-tfeb-activator-1-mechanism-function-gq
https://www.mdpi.com/2073-4409/10/2/333
https://pmc.ncbi.nlm.nih.gov/articles/PMC7684757/
https://www.benchchem.com/product/b1680029?utm_src=pdf-body
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-behind-tfeb-activator-1-mechanism-function-gq
https://www.medchemexpress.com/tfeb-activator-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4968239/
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-behind-tfeb-activator-1-mechanism-function-gq
https://www.medchemexpress.com/tfeb-activator-1.html
https://www.benchchem.com/product/b1680029?utm_src=pdf-body
https://www.medchemexpress.com/tfeb-activator-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4968239/
https://www.targetmol.com/compound/tfeb%20activator%201
https://www.targetmol.cn/compound/tfeb%20activator%201
https://pmc.ncbi.nlm.nih.gov/articles/PMC4366176/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

(1E,4E)-1,5-Bis(2-

Methoxyphenyl)penta-1,4-

dien-3-one

[1]

Alternative Names
Curcumin analog compound

C1, RPN77612
[6]

CAS Number 39777-61-2 [4][9]

Molecular Formula C19H18O3 N/A

Molecular Weight 294.34 g/mol N/A

Quantitative Data Summary
In Vitro Activity

Parameter Value Cell Line Notes Reference

EC50 (Flag-

TFEB Nuclear

Translocation)

2167 nM N/A

Effective

concentration for

50% maximal

nuclear

translocation.

[1][4][10]

Working

Concentration
0.2 - 1 µM N2a cells

Dose-

dependently

increases levels

of LC3-II and

SQSTM1/p62.

[4][10]

Incubation Time 12 hours N2a cells

Significant

increase in

LC3B-II levels

observed.

[4][10]

In Vivo Activity
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Parameter Dosage
Animal
Model

Administrat
ion Route

Effects Reference

Short-term

Administratio

n

10 mg/kg and

25 mg/kg
Rats Oral gavage

Dose-

dependently

increases

LC3B-II and

TFEB

expression in

the liver,

frontal cortex,

and striatum.

[4][10]

Chronic

Administratio

n

10 mg/kg per

day
Rats Oral gavage

Activates

TFEB and

enhances

autophagy

and lysosome

biogenesis in

the brain.

[4][10]

Acute Toxicity

(LD50)
175 mg/kg Rats

Intravenous

(tail vein)

Median lethal

dose.
[4][10]

Signaling Pathway
TFEB activator 1 directly binds to TFEB, promoting its translocation into the nucleus. Once in

the nucleus, TFEB binds to Coordinated Lysosomal Expression and Regulation (CLEAR)

elements in the promoter regions of target genes.[1] This leads to the increased expression of

genes involved in autophagy and lysosomal biogenesis.[1][2] This mechanism is independent

of mTOR, a key negative regulator of TFEB.[1][4][11]
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Caption: mTOR-independent activation of TFEB by TFEB activator 1.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions for In Vitro
Experiments
Materials:

TFEB activator 1 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (recommended)[6]

Procedure:
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Calculate the required amount: Determine the desired stock concentration (e.g., 10 mM).

Calculate the mass of TFEB activator 1 and the volume of DMSO needed.

Weigh the compound: Carefully weigh the TFEB activator 1 powder in a sterile

microcentrifuge tube.

Dissolution: Add the calculated volume of sterile DMSO to the tube.

Mixing: Vortex the solution thoroughly. To aid dissolution, sonication is recommended.[6]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term storage or -80°C for long-term storage (up to 1 year).[6]

Note: The compound is reported to be unstable in solution; therefore, it is highly recommended

to prepare fresh solutions for each experiment.[4][10]

Protocol 2: Use of TFEB Activator 1 in Cell Culture
Materials:

Cultured cells (e.g., N2a, HeLa)[4][12]

Complete cell culture medium

TFEB activator 1 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS)

Cell culture plates

Procedure:

Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach

the desired confluency (typically 70-80%).

Preparation of Working Solution: Dilute the TFEB activator 1 stock solution to the final

desired working concentration (e.g., 0.2-1 µM) in fresh, pre-warmed complete cell culture

medium.[4]
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Treatment: Remove the old medium from the cells and wash once with PBS. Replace with

the medium containing the TFEB activator 1 working solution.

Incubation: Incubate the cells for the desired period (e.g., 12-24 hours) at 37°C in a 5% CO2

incubator.[4]

Downstream Analysis: Following incubation, cells can be harvested for various downstream

analyses, such as Western blotting for LC3B-II and SQSTM1/p62 levels,

immunofluorescence to observe TFEB nuclear translocation, or qRT-PCR to measure the

expression of TFEB target genes.[1][8]

Protocol 3: Preparation of Dosing Solutions for In Vivo
Experiments
Materials:

TFEB activator 1 powder

DMSO

Corn oil

Sterile tubes

Vortex mixer

Sonicator (recommended)[6]

Procedure:

Prepare a concentrated stock: Dissolve TFEB activator 1 in DMSO to create a concentrated

stock solution (e.g., 62.5 mg/mL).[10] Sonication is recommended to ensure complete

dissolution.[6]

Prepare the final dosing solution: For a final solution containing 10% DMSO, add 100 µL of

the 62.5 mg/mL DMSO stock solution to 900 µL of corn oil.[6][10] This will result in a final

concentration of 6.25 mg/mL. Adjust volumes as needed for the required final dose.
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Mixing: Vortex the solution thoroughly to ensure a uniform suspension.

Administration: Administer the solution to the animals via oral gavage.

Important Considerations:

Due to the instability of the compound in solution, it is strongly recommended to prepare the

dosing solution fresh on the day of use.[4][9][10]

The provided formulation is a starting point. The solubility and stability may need to be

optimized for specific experimental needs.

Experimental Workflow
General Experimental Workflow with TFEB Activator 1
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Caption: Workflow for in vitro and in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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